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Compound of Interest

Compound Name: Magnesium aspartate dihydrate

Cat. No.: B8020939

An In-Depth Technical Guide on the Molecular Properties of Magnesium Aspartate Dihydrate

This guide provides a detailed analysis of the molecular formula and molecular weight of
magnesium aspartate dihydrate, a compound of interest for researchers, scientists, and
professionals in drug development. For comparative purposes, data for the anhydrous form,
magnesium aspartate, is also presented.

Chemical Identity

Magnesium aspartate is the magnesium salt of aspartic acid, an amino acid. The dihydrate
form indicates the presence of two water molecules for each molecule of magnesium aspartate.

Molecular Formula

The molecular formula for magnesium aspartate dihydrate is CsH1s6MgN2010.[1][2] This
formula indicates that a single molecule is composed of 8 carbon atoms, 16 hydrogen atoms, 1
magnesium atom, 2 nitrogen atoms, and 10 oxygen atoms.

For comparison, the molecular formula for the anhydrous form, magnesium aspartate, is
CsH12MgN20s.[3][4]

Molecular Weight

The molecular weight of magnesium aspartate dihydrate is 324.53 g/mol .[1][2][5][6] This
value is derived from the sum of the atomic weights of its constituent atoms. The anhydrous
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form has a molecular weight of 288.49 g/mol .[3][4]

The table below details the calculation of the molecular weight for magnesium aspartate
dihydrate.

Atomic Weight Total Weight (
Element Symbol Atom Count

(g/mol) g/mol )
Carbon C 12.011 8 96.088
Hydrogen H 1.008 16 16.128
Magnesium Mg 24.305 1 24.305
Nitrogen N 14.007 2 28.014
Oxygen o) 15.999 10 159.990

Total 324.525

Note: Atomic weights are based on established values.[7][8][9][10][11][12][13][14][15][16][17]
[18][19][20][21][22][23][24][25][26][27][28][29] The calculated total molecular weight may have
minor variations due to rounding of atomic weights.

Data Summary

For ease of comparison, the quantitative data for both magnesium aspartate dihydrate and
its anhydrous form are summarized below.

Magnesium Aspartate Anhydrous Magnesium
Property )
Dihydrate Aspartate
Molecular Formula CsH16MgN2010 CsH12MgN20s
Molecular Weight 324.53 g/mol 288.49 g/mol
Visualization

As this technical guide focuses on the fundamental molecular properties (formula and weight)
of a chemical compound, there are no signaling pathways, experimental workflows, or complex
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logical relationships to be depicted. Therefore, the generation of diagrams using Graphviz is
not applicable to the scope of this document.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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